Methyl 1-(4-bromophenyl)cyclopentane-1-carboxylate

• IUPAC Name: methyl 1-(4-bromophenyl)cyclopentane-1-carboxylate
• InChI: InChI=1S/C13H15BrO2/c1-16-12(15)13(8-2-3-9-13)10-4-6-11(14)7-5-10/h4-7H,2-3,8-9H2,1H3
• InChI Key: KIYRMNOQZGCLMC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1(CCCC1)C2=CC=C(C=C2)Br
• Molecular Formula: C13H15BrO2
• DSSTOX Substance ID: DTXSID70695144
• Molecular Weight: 283.16 g/mol
• CAS RN: 1236357-64-4

Description

Methyl 1-(4-bromophenyl)cyclopentane-1-carboxylate, also known as BRCP, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. BRCP is a cyclopentane derivative that has a bromophenyl group attached to it. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Scientific Research Applications

Chemical Synthesis and Reactions

Methyl 1-bromocyclopentanecarboxylate, closely related to Methyl 1-(4-bromophenyl)cyclopentane-1-carboxylate, has been studied for its reactions with various chemicals. For instance, it reacts with zinc and 2-arylmethylideneindan-1,3-diones to produce methyl-1-[(aryl)(1,3-dioxo-2,3-dihydro-1H-inden-2-yl)-methyl]cyclopentane(or cyclohexane)carboxylates and other derivatives (Kirillov & Nikiforova, 2014). Additionally, the compound has been involved in reactions to yield various spiro compounds and tetrahydrospiro[chromene-3,1′-cycloalkan]-2(4H)-ones, indicating its utility in complex organic synthesis processes (Kirillov et al., 2012).

Synthesis of S1P1 Receptor Agonists

Methyl 1-amino-3-(4-bromophenyl)cyclopentanecarboxylate, a variant of the compound , has been synthesized and isolated as a useful intermediate for the synthesis of S1P1 receptor agonists. This highlights the compound's relevance in medicinal chemistry and drug development (Wallace et al., 2009).

Crystallography and Molecular Structure Studies

The compound and its derivatives have been subjects of crystallography and molecular structure studies. For example, studies have been conducted on the crystal structure of related compounds, providing insights into the molecular geometry and interactions, which are crucial for understanding chemical reactivity and properties (Mague et al., 2014).

Cyclisation Studies

The compound has also been used in cyclisation studies. These studies focus on creating cyclic structures, which are a fundamental part of many organic molecules, including pharmaceuticals (Allin et al., 2005).

Kinetic Resolution in Synthesis

The kinetic and parallel kinetic resolutions of methyl cyclopentanecarboxylates have been explored for efficient synthesis of various enantiomers. This research is significant in the field of stereochemistry, which is critical for drug synthesis and design (Davies et al., 2003).

Mechanism of Action

Target of Action

Similar compounds often interact with proteins or enzymes in the body, altering their function and leading to changes at the cellular level .

Mode of Action

It is known that brominated compounds can participate in free radical reactions . In such reactions, the bromine atom can be lost, leaving behind a radical that can interact with other molecules . This interaction can lead to changes in the target molecules, potentially altering their function .

Biochemical Pathways

Brominated compounds are known to participate in various biochemical reactions, including free radical reactions . These reactions can lead to changes in the structure and function of biomolecules, potentially affecting various biochemical pathways .

Pharmacokinetics

The compound’s bioavailability would be influenced by factors such as its solubility, stability, and the presence of transport proteins .

Result of Action

The compound’s interactions with its targets could lead to changes in cellular function, potentially affecting the health and behavior of cells .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of Methyl 1-(4-bromophenyl)cyclopentane-1-carboxylate. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interactions with its targets .